Cas no 2580216-07-3 (tert-butyl 6-oxa-2-azaspiro3.4octane-7-carboxylate)

Tert-butyl 6-oxa-2-azaspiro[3.4]octane-7-carboxylate is a spirocyclic compound featuring a fused oxa-aza heterocyclic structure, which serves as a valuable intermediate in organic synthesis and medicinal chemistry. Its rigid spiro scaffold enhances stereochemical control in complex molecule construction, making it particularly useful for the development of pharmaceuticals and bioactive compounds. The tert-butyl ester group provides stability and facilitates further functionalization under mild conditions. This compound is advantageous for applications requiring constrained ring systems, offering synthetic flexibility in the design of peptidomimetics and small-molecule inhibitors. Its high purity and well-defined structure ensure reproducibility in research and industrial processes.
tert-butyl 6-oxa-2-azaspiro3.4octane-7-carboxylate structure
2580216-07-3 structure
Product Name:tert-butyl 6-oxa-2-azaspiro3.4octane-7-carboxylate
CAS No:2580216-07-3
MF:C11H19NO3
MW:213.273463487625
CID:5662517
PubChem ID:165889244
Update Time:2025-05-24

tert-butyl 6-oxa-2-azaspiro3.4octane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 6-oxa-2-azaspiro[3.4]octane-7-carboxylate
    • 2580216-07-3
    • EN300-27727873
    • tert-butyl 6-oxa-2-azaspiro3.4octane-7-carboxylate
    • Inchi: 1S/C11H19NO3/c1-10(2,3)15-9(13)8-4-11(7-14-8)5-12-6-11/h8,12H,4-7H2,1-3H3
    • InChI Key: CPNMLMDRLLIOAY-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC(C)(C)C)CC2(C1)CNC2

Computed Properties

  • Exact Mass: 213.13649347g/mol
  • Monoisotopic Mass: 213.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 47.6Ų

tert-butyl 6-oxa-2-azaspiro3.4octane-7-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27727873-1g
tert-butyl 6-oxa-2-azaspiro[3.4]octane-7-carboxylate
2580216-07-3
1g
$1500.0 2023-09-10
Enamine
EN300-27727873-5g
tert-butyl 6-oxa-2-azaspiro[3.4]octane-7-carboxylate
2580216-07-3
5g
$4349.0 2023-09-10
Enamine
EN300-27727873-10g
tert-butyl 6-oxa-2-azaspiro[3.4]octane-7-carboxylate
2580216-07-3
10g
$6450.0 2023-09-10
Enamine
EN300-27727873-0.05g
tert-butyl 6-oxa-2-azaspiro[3.4]octane-7-carboxylate
2580216-07-3 95.0%
0.05g
$1261.0 2025-03-19
Enamine
EN300-27727873-0.1g
tert-butyl 6-oxa-2-azaspiro[3.4]octane-7-carboxylate
2580216-07-3 95.0%
0.1g
$1320.0 2025-03-19
Enamine
EN300-27727873-0.25g
tert-butyl 6-oxa-2-azaspiro[3.4]octane-7-carboxylate
2580216-07-3 95.0%
0.25g
$1381.0 2025-03-19
Enamine
EN300-27727873-0.5g
tert-butyl 6-oxa-2-azaspiro[3.4]octane-7-carboxylate
2580216-07-3 95.0%
0.5g
$1440.0 2025-03-19
Enamine
EN300-27727873-1.0g
tert-butyl 6-oxa-2-azaspiro[3.4]octane-7-carboxylate
2580216-07-3 95.0%
1.0g
$1500.0 2025-03-19
Enamine
EN300-27727873-2.5g
tert-butyl 6-oxa-2-azaspiro[3.4]octane-7-carboxylate
2580216-07-3 95.0%
2.5g
$2940.0 2025-03-19
Enamine
EN300-27727873-5.0g
tert-butyl 6-oxa-2-azaspiro[3.4]octane-7-carboxylate
2580216-07-3 95.0%
5.0g
$4349.0 2025-03-19

Additional information on tert-butyl 6-oxa-2-azaspiro3.4octane-7-carboxylate

Comprehensive Overview of tert-butyl 6-oxa-2-azaspiro[3.4]octane-7-carboxylate (CAS No. 2580216-07-3)

tert-butyl 6-oxa-2-azaspiro[3.4]octane-7-carboxylate (CAS No. 2580216-07-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This spirocyclic structure, featuring both oxa (oxygen) and aza (nitrogen) heterocycles, is a key intermediate in the synthesis of bioactive molecules. Its unique spiro[3.4]octane scaffold offers structural rigidity, making it valuable for drug design, particularly in targeting GPCRs and enzymes. Researchers are increasingly exploring its potential in central nervous system (CNS) drug discovery, owing to its ability to cross the blood-brain barrier.

The compound’s tert-butyl ester group enhances its stability and solubility, facilitating its use in peptide coupling reactions and prodrug development. Recent studies highlight its role in covalent inhibitor design, a trending topic in oncology and antiviral research. With the rise of AI-driven drug discovery, 2580216-07-3 has been flagged in computational screenings for its 3D structural diversity, aligning with the demand for novel scaffold-hopping strategies. Industry forums frequently discuss its green chemistry applications, as its synthesis can be optimized via catalytic asymmetric methods.

From a synthetic chemistry perspective, 6-oxa-2-azaspiro[3.4]octane derivatives are pivotal in fragment-based drug discovery (FBDD). The carboxylate moiety allows for further functionalization, enabling the creation of highly selective kinase inhibitors. This aligns with current searches for "spirocyclic compounds in drug design" and "tert-butyl protecting group strategies". Notably, the compound’s patent landscape reveals its use in neurodegenerative disease therapeutics, a hot topic given the aging global population.

Environmental and regulatory considerations are also critical. While 2580216-07-3 is not classified as hazardous, its biodegradability profile is under scrutiny to meet EPA’s greener solvents initiative. Analytical methods like LC-MS and NMR are routinely employed for purity verification, addressing the quality control concerns prevalent in preclinical development discussions. The compound’s scalable synthesis is another focal point, with continuous flow chemistry emerging as a sustainable alternative.

In summary, tert-butyl 6-oxa-2-azaspiro[3.4]octane-7-carboxylate exemplifies innovation at the intersection of medicinal chemistry and process optimization. Its versatility in hit-to-lead optimization and compatibility with high-throughput screening (HTS) platforms make it a staple in modern labs. As the demand for privileged structures grows, this compound’s relevance in personalized medicine and targeted therapy will undoubtedly expand.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.